molecular formula C9H17N3S B8640792 N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine CAS No. 62347-86-8

N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine

Cat. No.: B8640792
CAS No.: 62347-86-8
M. Wt: 199.32 g/mol
InChI Key: QRESLMMTMKJIJD-UHFFFAOYSA-N
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Description

N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C9H17N3S and its molecular weight is 199.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

62347-86-8

Molecular Formula

C9H17N3S

Molecular Weight

199.32 g/mol

IUPAC Name

N-hexyl-5-methyl-1,3,4-thiadiazol-2-amine

InChI

InChI=1S/C9H17N3S/c1-3-4-5-6-7-10-9-12-11-8(2)13-9/h3-7H2,1-2H3,(H,10,12)

InChI Key

QRESLMMTMKJIJD-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC1=NN=C(S1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(5-Methyl-1,3,4-thiadiazol-2-yl)-hexanamide (16 g, 0.075 mole) was added portionwise to stirred tetrahydrofuran (THF) (120 ml) containing lithium aluminium hydride (2.9 g, 0.076 mole) at a temperature below 15° C. The mixture was stirred and refluxed for 2 hours. The mixture was cooled in ice and treated with water (2.9 ml) in THF (29 ml) followed by a 2 N solution of sodium hydroxide (2.9 ml) and water (5.8 ml). The mixture was then treated with `Supercel` and filtered. The filtrate was evaporated to give the title product which was recrystallised from 50% aqueous methanol (9.5 g) m.p. 101°-105° C.
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step Two
Name
Quantity
2.9 mL
Type
reactant
Reaction Step Three
Name
Quantity
29 mL
Type
solvent
Reaction Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
2.9 mL
Type
reactant
Reaction Step Five
Name
Quantity
5.8 mL
Type
reactant
Reaction Step Six
Quantity
120 mL
Type
solvent
Reaction Step Seven

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